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Compound of Interest

Compound Name: ML224

Cat. No.: B609128

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide to the
safe disposal of ML224, a selective TSH Receptor (TSHR) antagonist. Adherence to these
procedures is critical for minimizing risks and maintaining a safe research environment.

ML224 Chemical and Safety Data

To facilitate safe handling and disposal, key quantitative and safety information for ML224 has
been summarized below. This data is compiled from safety data sheets (SDS) and chemical
properties information.
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Parameter Value Reference
CAS Number 1338824-21-7 [1]
Molecular Formula C31H31N30s

Molecular Weight 525.59 g/mol

Physical Appearance Solid [1]

Store at -20°C in a dry, well-
Storage Conditions ventilated place. Keep [2]

container tightly closed.

Solubility Soluble in DMSO.

Not flammable or combustible.
Specific hazards are not fully

Hazard Statements ] ) [2]
characterized; handle with

care.

Step-by-Step Disposal Protocol for ML224

The following protocol outlines the essential steps for the proper disposal of ML224. This
procedure is designed to be followed sequentially to ensure the safety of laboratory personnel
and compliance with standard regulations.

1. Personal Protective Equipment (PPE) and Preparation:

o Before beginning any disposal procedures, ensure you are wearing appropriate PPE,
including chemical-resistant gloves, safety goggles, and a lab coat.

e Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or aerosols.

o Prepare a designated waste container that is clearly labeled for chemical waste. The
container should be sealable and made of a material compatible with ML224 and any
solvents used.

2. Handling of Spills and Contaminated Materials:
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 In the event of a spill, prevent further leakage or spillage if it is safe to do so.
e Do not let the product enter drains.
o For solid ML224, carefully sweep up the material to avoid creating dust.

» For solutions of ML224, absorb the spill with an inert, liquid-binding material such as
diatomite or universal binders.

e Place all contaminated materials, including absorbent materials and any contaminated
disposable labware (e.g., pipette tips, tubes), into the designated chemical waste container.

[2]
3. Containerization and Labeling:
» Securely close the chemical waste container.[2]

» Ensure the container is accurately labeled with the contents, including "ML224 waste" and
any solvents present, along with the appropriate hazard warnings.

4. Waste Storage and Disposal:

o Store the sealed waste container in a designated, secure area for chemical waste, away
from incompatible materials.

» Dispose of the chemical waste through your institution's environmental health and safety
(EHS) office or a licensed chemical waste disposal contractor. Always follow local, state, and
federal regulations for chemical waste disposal.

ML224 Disposal Workflow

The following diagram illustrates the logical flow of the proper disposal procedure for ML224,
from initial preparation to final disposal.
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Caption: Logical workflow for the safe disposal of ML224.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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